N-Heterocyclic carbene containing element organic frameworks as heterogeneous organocatalysts†

Chemical Communications Pub Date: 2011-03-17 DOI: 10.1039/C1CC10268K

Abstract

A bifunctional imidazolium linker was used for the production of highly crosslinked element organic frameworks by Suzuki-coupling with tetrafunctional boronic acids. The resulting porous materials are good heterogeneous organocatalysts in the N-heterocyclic carbene-catalyzed conjugated umpolung of α,β-unsaturated cinnamaldehyde.

Graphical abstract: N-Heterocyclic carbene containing element organic frameworks as heterogeneous organocatalysts
N-Heterocyclic carbene containing element organic frameworks as heterogeneous organocatalysts†
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